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Compound of Interest

Compound Name: Olivil monoacetate

Cat. No.: B8033867

Disclaimer: The compound "olivin monoacetate" is likely a misspelling of "olivil monoacetate."
Publicly available scientific literature on olivil monoacetate is limited. This guide provides a
comprehensive overview based on the available information for olivil monoacetate and its
parent compound, olivil, a lignan found in the olive tree (Olea europaea). Inferred properties
and potential activities of olivil monoacetate are based on the known characteristics of olivil
and related compounds.

Introduction

Olivil monoacetate is an acetylated derivative of olivil, a naturally occurring lignan. Lignans
are a class of polyphenolic compounds found in plants and are known for a variety of biological
activities. Olivil itself is a component of the olive tree, a plant renowned for its rich
phytochemical profile and associated health benefits. This document aims to provide a detailed
technical overview of olivil monoacetate, including its chemical properties, a plausible
synthetic route, and its potential biological activities, drawing inferences from its parent
compound and related molecules.

Chemical Properties

Based on the structure of its parent compound, olivil, the chemical properties of olivil
monoacetate can be summarized as follows:
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Property Value Source
Molecular Formula C22H2608 PubChem[1]
Molecular Weight 418.4 g/mol PubChem
Parent Compound Olivil Inferred

MedChem Express,

CAS Number 1016974-78-9 or 114847-46-0 )
Guidechem[2]
Appearance Likely a crystalline solid Inferred
- Expected to be soluble in
Solubility Inferred

organic solvents

Synthesis of Olivil Monoacetate

While a specific, documented synthesis for olivil monoacetate is not readily available in the

scientific literature, a plausible synthetic route can be proposed based on the known total

synthesis of its parent compound, olivil, followed by a standard acetylation reaction.

Experimental Protocol: Proposed Synthesis of Olivil Monoacetate

o Total Synthesis of (-)-Olivil: The total synthesis of (-)-olivil has been reported and involves a

multi-step process. A key step involves the reduction of a precursor molecule followed by

intramolecular displacement to form the tetrahydrofuran ring characteristic of olivil. The

synthesis can be summarized by the workflow illustrated below.[3][4]

* Monoacetylation of Olivil: Following the successful synthesis of olivil, a selective

monoacetylation reaction would be performed. This can be achieved by reacting olivil with

one equivalent of an acetylating agent, such as acetic anhydride or acetyl chloride, in the

presence of a suitable base (e.g., pyridine or triethylamine) and a solvent (e.qg.,

dichloromethane) at a controlled temperature. The reaction would likely yield a mixture of

mono- and di-acetylated products, which would then require purification, for example, by

column chromatography, to isolate the desired olivil monoacetate.
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Proposed Synthesis of Olivil Monoacetate

Lignan Precursor

'

Reduction (e.g., DIBAL-H)

'

Intramolecular Cyclization

l

(-)-Olivil

l

Selective Monoacetylation
(e.g., Acetic Anhydride, Pyridine)

'

Purification
(e.g., Column Chromatography)

Olivil Monoacetate

Click to download full resolution via product page

Proposed synthetic workflow for Olivil Monoacetate.

Potential Biological Activities and Mechanism of
Action
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Direct experimental data on the biological activity of olivil monoacetate is scarce. However,
based on the known activities of its parent compound, olivil, and other related lignans from
Olea europaea, several potential biological activities can be inferred.

Biological Activity Compound(s) Quantitative Data Source

Weak DPPH radical-
Antioxidant Activity Olivil scavenging activity MedChemExpress|[5]
(EC50: 176 pM)

] o ] IC25 <1 mg/mL
Antifungal Activity Olive Leaf Extracts ) ) PMCI6]
against C. albicans

Dose-dependent
inhibition of U-87 MG IMR Press[7]

malignant glioma cells

Antiproliferative Lignans from Olea

Activity ferruginea

Proposed Mechanism of Action: Antioxidant and Antifungal Effects

The potential mechanism of action for olivil monoacetate is likely to be similar to that of other
phenolic compounds and lignans. As an antioxidant, it may act by donating a hydrogen atom to
free radicals, thereby neutralizing them and preventing oxidative damage to cells. Its potential
antifungal activity could stem from its ability to disrupt the fungal cell membrane, leading to
increased permeability and cell death. This is a known mechanism for other natural antifungal
compounds.

Hypothetical Signaling Pathway for Antifungal Activity

Olivil Monoacetate Interacts with Fungal Cell Membrane »( Membrane Disruption »| Increased Permeability Cell Death

Click to download full resolution via product page

Hypothetical pathway for antifungal activity.

Conclusion
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Olivil monoacetate is a derivative of the natural lignan olivil. While direct research on this
specific compound is limited, its chemical properties and potential biological activities can be
inferred from its parent structure and related compounds. The proposed synthetic route
provides a viable method for its preparation, which would enable further investigation into its
pharmacological properties. Based on the activities of related lignans, olivil monoacetate
holds potential as an antioxidant, antifungal, and antiproliferative agent. Further research is
warranted to fully elucidate its biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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